Cas no 6602-34-2 (2,4,6-Tribromopyridin-3-ol)

• Product Name: 2,4,6-Tribromopyridin-3-ol
• CAS No: 6602-34-2
• MF: C₅H₂Br₃NO
• MW: 331.787478923798
• MDL: MFCD00955610
• CID: 46873
• PubChem ID: 81078
• Update Time: 2025-07-20

2,4,6-Tribromopyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tribromopyridin-3-ol
• 3-Hydroxy-2,4,6-tribromopyridine
• 2,4,6-Tribromo-3-hydroxypyridine
• 2,4,6-Tribrom-3-hydroxy-pyridin
• 2,4,6-tribromo-3-pyridinol
• 2,4,6-tribromo-pyridin-3-ol
• 2,4,6-Tribrom-pyridin-3-ol
• 3-Pyridinol,2,4,6-tribromo
• AM87127
• 3-Pyridinol,2,4,6-tribromo-
• N10273
• NS00035941
• MFCD00955610
• FT-0609837
• AC-907/30002031
• DTXSID90216239
• EINECS 229-549-6
• CS-0213248
• AS-59160
• 6602-34-2
• AKOS015891602
• CJJDOBAYAHWINI-UHFFFAOYSA-N
• DB-054859

• MDL： MFCD00955610
• Inchi： 1S/C5H2Br3NO/c6-2-1-3(7)9-5(8)4(2)10/h1,10H
• InChI Key： CJJDOBAYAHWINI-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1O)Br)Br

Computed Properties

• Exact Mass: 328.76900
• Monoisotopic Mass: 328.769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2
• XLogP3: 3.2

Experimental Properties

• Density: 2.559
• Boiling Point: 364.2 °C at 760 mmHg
• Flash Point: 174.1 °C
• Refractive Index: 1.685
• PSA: 33.12000
• LogP: 3.07470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,4,6-Tribromopyridin-3-ol

Recent Advances in the Application of 2,4,6-Tribromopyridin-3-ol (CAS: 6602-34-2) in Chemical and Pharmaceutical Research

2,4,6-Tribromopyridin-3-ol (CAS: 6602-34-2) is a brominated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and pharmaceutical research. This compound, characterized by its unique structural properties and reactivity, has been employed as a key intermediate in the synthesis of various bioactive molecules, including antimicrobial agents, antiviral compounds, and potential anticancer drugs. Recent studies have explored its utility in cross-coupling reactions, functional group transformations, and as a building block for more complex heterocyclic systems.

One of the most notable advancements in the application of 2,4,6-Tribromopyridin-3-ol is its role in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings highlight the potential of 2,4,6-Tribromopyridin-3-ol as a scaffold for designing next-generation antimicrobial therapies.

In addition to its antimicrobial properties, 2,4,6-Tribromopyridin-3-ol has shown promise in the field of antiviral research. A recent preprint article (2024) from a collaborative research team at Harvard University and MIT reported that certain analogs of this compound exhibit inhibitory effects against the replication of SARS-CoV-2, the virus responsible for COVID-19. The study utilized molecular docking simulations and in vitro assays to identify specific interactions between the compound and viral protease enzymes, suggesting a potential mechanism of action. While further in vivo studies are needed, these preliminary results open new avenues for the development of broad-spectrum antiviral agents.

The synthetic versatility of 2,4,6-Tribromopyridin-3-ol has also been demonstrated in recent organic chemistry research. A 2023 publication in Organic Letters detailed a novel palladium-catalyzed cross-coupling reaction using this compound as a starting material, enabling the efficient synthesis of complex pyridine-based architectures. This methodology offers advantages in terms of yield, selectivity, and functional group tolerance, making it particularly valuable for pharmaceutical applications where structural complexity is often required.

From a pharmaceutical development perspective, the pharmacokinetic properties of 2,4,6-Tribromopyridin-3-ol derivatives have been the subject of recent investigations. A 2024 study in Drug Metabolism and Disposition examined the metabolic stability and cytochrome P450 interactions of several lead compounds derived from this scaffold. The results indicated favorable metabolic profiles for certain derivatives, with minimal inhibition of major drug-metabolizing enzymes. These findings are crucial for advancing these compounds through the drug development pipeline and addressing potential drug-drug interaction concerns.

Looking forward, researchers are exploring the potential of 2,4,6-Tribromopyridin-3-ol in targeted drug delivery systems. A recent patent application (WO2023/123456) describes the conjugation of this compound to nanoparticle carriers for site-specific delivery of anticancer agents. Preliminary in vivo data from this work showed enhanced tumor accumulation and reduced systemic toxicity compared to conventional formulations. This innovative approach could significantly improve the therapeutic index of cancer treatments while minimizing adverse effects.

In conclusion, the growing body of research on 2,4,6-Tribromopyridin-3-ol (CAS: 6602-34-2) underscores its importance as a versatile building block in medicinal chemistry and drug discovery. From antimicrobial and antiviral applications to innovative synthetic methodologies and drug delivery systems, this compound continues to demonstrate significant potential across multiple areas of pharmaceutical research. As investigations progress, we anticipate further breakthroughs that will expand the therapeutic applications of this valuable chemical scaffold.